Cas no 1396878-64-0 (1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine)

1-4-(Propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine is a specialized organic compound featuring a piperidine core functionalized with a thiophene moiety and a propan-2-yloxybenzoyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The thiophene ring enhances electron-rich characteristics, while the isopropoxybenzoyl group contributes to lipophilicity, potentially improving bioavailability. Its modular design allows for further derivatization, enabling applications in drug discovery, particularly as a scaffold for bioactive molecules. The compound's stability and synthetic versatility make it a promising intermediate for developing novel therapeutics or crop protection agents. Careful handling is advised due to its reactive functional groups.
1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine structure
1396878-64-0 structure
Product Name:1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine
CAS No:1396878-64-0
MF:C19H23NO2S
MW:329.456423997879
CID:5991675
PubChem ID:71786980
Update Time:2025-05-19

1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine
    • (4-propan-2-yloxyphenyl)-(4-thiophen-3-ylpiperidin-1-yl)methanone
    • 1-[4-(propan-2-yloxy)benzoyl]-4-(thiophen-3-yl)piperidine
    • 1396878-64-0
    • VU0534726-1
    • F6184-0497
    • AKOS024535791
    • (4-isopropoxyphenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone
    • Inchi: 1S/C19H23NO2S/c1-14(2)22-18-5-3-16(4-6-18)19(21)20-10-7-15(8-11-20)17-9-12-23-13-17/h3-6,9,12-15H,7-8,10-11H2,1-2H3
    • InChI Key: JNTRXVKDKJSKGQ-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(OC(C)C)C=C1)(N1CCC(C2C=CSC=2)CC1)=O

Computed Properties

  • Exact Mass: 329.14495015g/mol
  • Monoisotopic Mass: 329.14495015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 57.8Ų

1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine Pricemore >>

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Additional information on 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine

Comprehensive Overview of 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine (CAS No. 1396878-64-0)

The compound 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine (CAS No. 1396878-64-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a piperidine core with thiophene and benzoyl moieties, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting neurological and metabolic disorders.

One of the key features of 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine is its versatility in chemical synthesis. The presence of the thiophene ring enhances its electronic properties, while the propan-2-yloxy group contributes to its solubility and bioavailability. These attributes make it a valuable intermediate in the development of novel therapeutics. Recent studies have explored its role in modulating specific biological pathways, which aligns with the growing demand for precision medicine.

In the context of current trends, the compound's potential applications in neurodegenerative diseases and metabolic syndrome are particularly noteworthy. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the interactions of 1396878-64-0 with various biological targets. This approach not only accelerates the R&D process but also reduces costs, making it a hot topic in both academic and industrial circles.

Another area of interest is the compound's stability and compatibility with other chemical entities. The piperidine scaffold is known for its robustness, and the addition of the thiophene ring further enhances its chemical diversity. This makes 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine a preferred choice for combinatorial chemistry and high-throughput screening. As the pharmaceutical industry shifts toward more sustainable practices, the compound's synthetic efficiency also aligns with green chemistry principles.

From an SEO perspective, users frequently search for terms like "piperidine derivatives in drug discovery" and "thiophene-based compounds," which underscores the relevance of this compound. Additionally, queries such as "CAS 1396878-64-0 applications" and "1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine synthesis" highlight the need for detailed, authoritative content. By addressing these topics, this article aims to provide a comprehensive resource for researchers and industry professionals.

In conclusion, 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine (CAS No. 1396878-64-0) represents a fascinating area of study with broad implications for modern chemistry and medicine. Its structural complexity and functional versatility make it a standout candidate for future innovations. As research continues to unfold, this compound is likely to play a pivotal role in advancing both scientific knowledge and therapeutic solutions.

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